Cas no 90059-77-1 (2H-1-Benzopyran-2-one, 4-[(acetyloxy)methyl]-5,7-dihydroxy-)

• Product Name: 2H-1-Benzopyran-2-one, 4-[(acetyloxy)methyl]-5,7-dihydroxy-
• CAS No: 90059-77-1
• MF: C₁₂H₁₀O₆
• MW: 250.204204082489
• CID: 795132
• PubChem ID: 13167347
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-[(acetyloxy)methyl]-5,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-[(acetyloxy)methyl]-5,7-dihydroxy-
• (5,7-dihydroxy-2-oxochromen-4-yl)methyl acetate
• (5,7-dihydroxy-2-oxo-2H-chromen-4-yl)methyl acetate
• (5,7-Dihydroxy-2-oxo-2H-1-benzopyran-4-yl)methyl acetate
• 90059-77-1
• DTXSID60524257

• Inchi： 1S/C12H10O6/c1-6(13)17-5-7-2-11(16)18-10-4-8(14)3-9(15)12(7)10/h2-4,14-15H,5H2,1H3
• InChI Key： RGYIAALENBKCGK-UHFFFAOYSA-N
• SMILES： O1C(C=C(COC(C)=O)C2C(=CC(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 250.04773803g/mol
• Monoisotopic Mass: 250.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.1Ų